Cas no 2229131-96-6 (3,3-difluoro-3-(1-methyl-2,3-dihydro-1H-indol-5-yl)propanoic acid)

3,3-Difluoro-3-(1-methyl-2,3-dihydro-1H-indol-5-yl)propanoic acid is a fluorinated indole derivative with potential applications in medicinal chemistry and pharmaceutical research. The incorporation of difluoromethyl groups enhances its metabolic stability and bioavailability, making it a valuable intermediate for drug discovery. The 1-methyl-2,3-dihydro-1H-indole scaffold provides a rigid framework that can influence binding affinity and selectivity in target interactions. This compound is particularly useful in the synthesis of bioactive molecules, including enzyme inhibitors and receptor modulators. Its well-defined structure and high purity make it suitable for precise chemical modifications, supporting the development of novel therapeutic agents. The difluoro-propanoic acid moiety further contributes to its utility in structure-activity relationship studies.
3,3-difluoro-3-(1-methyl-2,3-dihydro-1H-indol-5-yl)propanoic acid structure
2229131-96-6 structure
Product Name:3,3-difluoro-3-(1-methyl-2,3-dihydro-1H-indol-5-yl)propanoic acid
CAS No:2229131-96-6
MF:C12H13F2NO2
MW:241.23393034935
CID:6341480
PubChem ID:165747353
Update Time:2025-05-23

3,3-difluoro-3-(1-methyl-2,3-dihydro-1H-indol-5-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

    • 3,3-difluoro-3-(1-methyl-2,3-dihydro-1H-indol-5-yl)propanoic acid
    • EN300-1928476
    • 2229131-96-6
    • Inchi: 1S/C12H13F2NO2/c1-15-5-4-8-6-9(2-3-10(8)15)12(13,14)7-11(16)17/h2-3,6H,4-5,7H2,1H3,(H,16,17)
    • InChI Key: MMKNJBUOSCZMTP-UHFFFAOYSA-N
    • SMILES: FC(CC(=O)O)(C1C=CC2=C(C=1)CCN2C)F

Computed Properties

  • Exact Mass: 241.09143498g/mol
  • Monoisotopic Mass: 241.09143498g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 309
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 40.5Ų

3,3-difluoro-3-(1-methyl-2,3-dihydro-1H-indol-5-yl)propanoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1928476-0.05g
3,3-difluoro-3-(1-methyl-2,3-dihydro-1H-indol-5-yl)propanoic acid
2229131-96-6
0.05g
$1261.0 2023-09-17
Enamine
EN300-1928476-0.1g
3,3-difluoro-3-(1-methyl-2,3-dihydro-1H-indol-5-yl)propanoic acid
2229131-96-6
0.1g
$1320.0 2023-09-17
Enamine
EN300-1928476-0.25g
3,3-difluoro-3-(1-methyl-2,3-dihydro-1H-indol-5-yl)propanoic acid
2229131-96-6
0.25g
$1381.0 2023-09-17
Enamine
EN300-1928476-0.5g
3,3-difluoro-3-(1-methyl-2,3-dihydro-1H-indol-5-yl)propanoic acid
2229131-96-6
0.5g
$1440.0 2023-09-17
Enamine
EN300-1928476-1.0g
3,3-difluoro-3-(1-methyl-2,3-dihydro-1H-indol-5-yl)propanoic acid
2229131-96-6
1g
$1500.0 2023-05-31
Enamine
EN300-1928476-2.5g
3,3-difluoro-3-(1-methyl-2,3-dihydro-1H-indol-5-yl)propanoic acid
2229131-96-6
2.5g
$2940.0 2023-09-17
Enamine
EN300-1928476-5.0g
3,3-difluoro-3-(1-methyl-2,3-dihydro-1H-indol-5-yl)propanoic acid
2229131-96-6
5g
$4349.0 2023-05-31
Enamine
EN300-1928476-10.0g
3,3-difluoro-3-(1-methyl-2,3-dihydro-1H-indol-5-yl)propanoic acid
2229131-96-6
10g
$6450.0 2023-05-31
Enamine
EN300-1928476-1g
3,3-difluoro-3-(1-methyl-2,3-dihydro-1H-indol-5-yl)propanoic acid
2229131-96-6
1g
$1500.0 2023-09-17
Enamine
EN300-1928476-5g
3,3-difluoro-3-(1-methyl-2,3-dihydro-1H-indol-5-yl)propanoic acid
2229131-96-6
5g
$4349.0 2023-09-17

Additional information on 3,3-difluoro-3-(1-methyl-2,3-dihydro-1H-indol-5-yl)propanoic acid

Research Brief on 3,3-Difluoro-3-(1-methyl-2,3-dihydro-1H-indol-5-yl)propanoic Acid (CAS: 2229131-96-6)

3,3-Difluoro-3-(1-methyl-2,3-dihydro-1H-indol-5-yl)propanoic acid (CAS: 2229131-96-6) is a fluorinated indole derivative that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This compound, characterized by its unique difluoropropanoic acid moiety, has been investigated for its role as a key intermediate or active pharmaceutical ingredient (API) in the development of novel therapeutics. Recent studies have focused on its synthesis, pharmacological properties, and potential therapeutic targets, making it a compound of interest in the field of chemical biology and pharmaceutical research.

The synthesis of 3,3-difluoro-3-(1-methyl-2,3-dihydro-1H-indol-5-yl)propanoic acid has been optimized to achieve high yields and purity, as reported in several recent publications. The compound is typically synthesized via multi-step organic reactions, including fluorination and carboxylation steps, with careful control of reaction conditions to preserve the integrity of the indole core. Advances in synthetic methodologies have enabled the scalable production of this compound, facilitating its use in preclinical and clinical studies.

Pharmacological studies have revealed that 3,3-difluoro-3-(1-methyl-2,3-dihydro-1H-indol-5-yl)propanoic acid exhibits promising bioactivity, particularly in the modulation of specific enzymatic pathways. For instance, recent research has highlighted its potential as an inhibitor of certain kinases or as a modulator of G-protein-coupled receptors (GPCRs). These findings suggest that the compound could be leveraged in the development of targeted therapies for diseases such as cancer, inflammatory disorders, and neurological conditions. Further mechanistic studies are underway to elucidate its precise mode of action and optimize its therapeutic efficacy.

In addition to its pharmacological properties, the compound's physicochemical characteristics, such as its solubility, stability, and bioavailability, have been extensively studied. These properties are critical for its formulation into viable drug products. Recent formulations have explored the use of prodrug strategies or nanoparticle-based delivery systems to enhance its pharmacokinetic profile. Such innovations are expected to improve the compound's clinical translatability and therapeutic outcomes.

Looking ahead, the potential applications of 3,3-difluoro-3-(1-methyl-2,3-dihydro-1H-indol-5-yl)propanoic acid are vast. Ongoing research aims to expand its utility beyond its current scope, including its use in combination therapies or as a scaffold for the design of new chemical entities. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications. As the field advances, this compound is poised to play a pivotal role in the development of next-generation therapeutics.

In conclusion, 3,3-difluoro-3-(1-methyl-2,3-dihydro-1H-indol-5-yl)propanoic acid (CAS: 2229131-96-6) represents a promising candidate in the realm of chemical biology and drug discovery. Its unique structural features, coupled with its demonstrated bioactivity, make it a valuable subject of ongoing research. Future studies will likely focus on refining its pharmacological profile, optimizing its delivery, and exploring new therapeutic indications. This research brief underscores the compound's potential and highlights the need for continued investigation to fully realize its therapeutic benefits.

Recommended suppliers
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.